Cas no 7055-03-0 (o-Toluanilide)

• Product Name: o-Toluanilide
• CAS No: 7055-03-0
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 564689
• PubChem ID: 23466
• Update Time: 2025-05-19

o-Toluanilide Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-N-PHENYLBENZAMIDE
• O-METHYL BENZANILIDE
• O-TOLUANILIDE
• 2-methylbenzoanilide
• 2-methylbenzoicacidanilide
• 2-methyl-n-phenyl-benzamid
• 2-methyl-n-phenylbenzamide
• 2-Methylbenzanilide
• 2-methyl-N-phenyl-benzamide
• 2-Toluanilide
• 3-methyl-N-phenylisonicotinamide
• Bebenil
• Benzamide,2-methyl-N-phenyl
• Benzanilide,2-methyl
• Mebenil
• NSC 26404
• CHEMBL1328781
• BAS-3050
• SR-01000253491
• AI3-31199
• Q27155712
• SR-01000253491-1
• Benzamide, 2-methyl-N-phenyl-
• NSC26404
• SMR000109598
• HMS2177H07
• 2-Methylbenzoic acid anilide
• AKOS001028479
• 4-12-00-00436 (Beilstein Handbook Reference)
• NSC 227402
• FT-0630360
• BAS 305
• BRN 2805106
• NSC227402
• NSC-227402
• Enamine_000049
• WLN: 1R BVMR
• NSC-26404
• HMS1394C05
• EPA Pesticide Chemical Code 458100
• CHEBI:82056
• MLS000113704
• Caswell No. 858
• DTXSID5042116
• Mebenil [ISO]
• Benzanilide, 2-methyl-
• EINECS 230-334-4
• UNII-B8MA40FMWG
• Z27782731
• SCHEMBL21993
• 7055-03-0
• B8MA40FMWG
• o-Methylbenzanilide
• BAS 3050F
• NS00037064
• C18913
• o-Toluanilide

• Inchi： 1S/C14H13NO/c1-11-7-5-6-10-13(11)14(16)15-12-8-3-2-4-9-12/h2-10H,1H3,(H,15,16)
• InChI Key： MZNCVTCEYXDDIS-UHFFFAOYSA-N
• SMILES： CC1C(C(NC2C=CC=CC=2)=O)=CC=CC=1

Computed Properties

• Exact Mass: 211.10000
• Monoisotopic Mass: 211.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White needle like crystals.
• Density: 1.0694 (rough estimate)
• Melting Point: 125°C
• Boiling Point: 350.95°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.5780 (estimate)
• PSA: 29.10000
• LogP: 3.32030
• Solubility: It is soluble in acetone \ dimethyl sulfoxide \ dimethyl formamide \ methanol \ ethanol and other organic solvents, but difficult to dissolve in water. It is relatively stable to acid \ base \ heat
• Vapor Pressure: Not available

o-Toluanilide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on o-Toluanilide

Comprehensive Guide to o-Toluanilide (CAS No. 7055-03-0): Properties, Applications, and Industry Insights

o-Toluanilide (CAS No. 7055-03-0), a specialized organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. Also referred to as N-(2-methylphenyl)benzamide, this compound belongs to the class of aromatic amides, characterized by a benzene ring substituted with a methyl group at the ortho position. Its molecular formula, C₁₄H₁₃NO, and precise molecular weight of 211.26 g/mol make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for o-Toluanilide derivatives has surged, driven by their applications in drug discovery and material science. Researchers frequently search for terms like "o-Toluanilide synthesis methods" or "CAS 7055-03-0 solubility data", reflecting the compound's relevance in optimizing reaction pathways. Its crystalline solid form and moderate melting point (approximately 120–125°C) further enhance its utility in controlled reactions.

One of the trending topics linked to o-Toluanilide is its role in green chemistry initiatives. With increasing emphasis on sustainable practices, scientists explore eco-friendly catalysts for its production. Questions like "How to reduce byproducts in o-Toluanilide synthesis?" dominate forums, highlighting the need for cleaner processes. The compound’s compatibility with microwave-assisted synthesis also aligns with energy-efficient trends.

From an industrial perspective, CAS No. 7055-03-0 is pivotal in manufacturing UV stabilizers and liquid crystal materials. Its ability to absorb specific wavelengths makes it valuable in polymer coatings, addressing queries such as "o-Toluanilide in photostabilizers". Additionally, its derivatives are investigated for bioactive properties, particularly in antimicrobial and anti-inflammatory agents, resonating with the pharmaceutical sector’s focus on novel therapeutics.

Quality control of o-Toluanilide remains critical, with analytical techniques like HPLC and GC-MS ensuring purity. Discussions around "CAS 7055-03-0 supplier specifications" underscore the importance of standardized production. Regulatory compliance, especially concerning REACH and FDA guidelines, further shapes its commercial viability, making it a staple in research-driven procurement.

In conclusion, o-Toluanilide (CAS No. 7055-03-0) exemplifies the intersection of innovation and practicality. Its multifaceted applications—from drug development to advanced materials—coupled with evolving synthetic methodologies, position it as a compound of enduring scientific and industrial interest.